Cas no 1695678-97-7 (tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate
• CAS No: 1695678-97-7
• MF: C₁₆H₃₀INO₃
• MW: 411.318777561188
• CID: 5907917
• PubChem ID: 114773260
• Update Time: 2025-06-08

tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate
• 1695678-97-7
• EN300-1135608

• Inchi： 1S/C16H30INO3/c1-5-6-7-8-9-10-20-14-12-18(11-13(14)17)15(19)21-16(2,3)4/h13-14H,5-12H2,1-4H3
• InChI Key： QXGWKXMQFRLMCM-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCCCCCC

Computed Properties

• Exact Mass: 411.12704g/mol
• Monoisotopic Mass: 411.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate

Professional Introduction to tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 1695678-97-7) in Modern Chemical and Pharmaceutical Research

tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate, identified by the CAS number 1695678-97-7, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical and pharmaceutical innovation. This compound, featuring a pyrrolidine core adorned with an iodine substituent, a heptyloxy side chain, and a tert-butyl ester group, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to mimic secondary amine functionalities and enhance binding affinity to biological targets. The presence of an iodine atom at the 4-position of the pyrrolidine ring introduces a region of high reactivity, making this compound particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel heterocycles and pharmacophores.

The heptyloxy substituent at the 3-position of the pyrrolidine ring contributes to the compound's lipophilicity, a critical parameter in drug design for optimizing membrane permeability and oral bioavailability. This feature aligns with contemporary trends in pharmaceutical development, where modulating physicochemical properties is essential for achieving desired pharmacokinetic profiles. Furthermore, the tert-butyl ester group at the 1-position provides stability under various reaction conditions while allowing for subsequent functionalization via hydrolysis or transesterification.

In recent years, tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate has been leveraged in cutting-edge research aimed at developing small-molecule modulators of protein-protein interactions. Pyrrolidine derivatives have emerged as promising tools for targeting protein-protein interfaces due to their ability to occupy narrow binding pockets and induce conformational changes in target proteins. The iodine atom serves as an excellent handle for introducing photoreactive groups or for use in click chemistry applications, facilitating the development of probes for biochemical assays.

One notable application of this compound is in the synthesis of kinase inhibitors, which are among the most extensively studied drug classes for treating cancers and inflammatory diseases. The pyrrolidine core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets. The iodine substituent allows for further derivatization using palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or vinyl groups that can fine-tune binding affinity and selectivity against specific kinase isoforms.

Advances in computational chemistry have further enhanced the utility of tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate by enabling high-throughput virtual screening and molecular dynamics simulations. These computational approaches allow researchers to predict binding modes and optimize lead compounds with minimal experimental intervention. The structural features of this compound make it an attractive candidate for fragment-based drug design (FBDD), where small fragments are docked into target binding sites to identify key interactions that can be expanded into full-length inhibitors.

The synthesis of tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate typically involves multi-step sequences starting from commercially available precursors such as iodopyrrolidine derivatives. Key synthetic steps include nucleophilic substitution reactions to introduce the heptyloxy group, followed by protection-deprotection strategies to install the tert-butyl ester functionality. Recent methodologies have focused on greener synthetic routes, incorporating catalytic systems that minimize waste and improve atom economy.

The compound's stability under various storage conditions makes it suitable for long-term library collections used in high-throughput screening (HTS) campaigns. Pharmaceutical companies and academic institutions often maintain such libraries as part of their discovery pipelines, leveraging compounds like tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate to identify novel therapeutic candidates. The versatility of its functional groups allows for rapid diversification into thousands of analogs, each with potential therapeutic relevance.

In conclusion, tert-butyl 3-(heptyloxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 1695678-97-7) stands as a testament to the ingenuity of modern synthetic chemistry and its profound impact on drug discovery. Its unique structural features—combining reactivity with lipophilicity—position it as a cornerstone intermediate for developing next-generation therapeutics. As research continues to uncover new applications for this compound, its role in advancing pharmaceutical innovation is poised to grow even further.